![molecular formula C12H19NO2 B2465978 N-(7-Oxaspiro[3.5]nonan-2-ylmethyl)prop-2-enamide CAS No. 2361657-82-9](/img/structure/B2465978.png)
N-(7-Oxaspiro[3.5]nonan-2-ylmethyl)prop-2-enamide
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Overview
Description
N-(7-Oxaspiro[3.5]nonan-2-ylmethyl)prop-2-enamide, also known as NSPMP, is a synthetic compound that has gained attention in the scientific community due to its potential applications in various fields. NSPMP is a spirocyclic amide that has a unique structure and possesses interesting properties.
Scientific Research Applications
N-(7-Oxaspiro[3.5]nonan-2-ylmethyl)prop-2-enamide has shown potential applications in various fields of scientific research. One of the major applications of this compound is in the field of drug discovery. This compound has been shown to have inhibitory effects on various enzymes such as acetylcholinesterase, butyrylcholinesterase, and carbonic anhydrase. These enzymes are involved in various diseases such as Alzheimer's disease, glaucoma, and cancer. This compound has also been shown to have antibacterial and antifungal properties.
Mechanism of Action
The mechanism of action of N-(7-Oxaspiro[3.5]nonan-2-ylmethyl)prop-2-enamide is not fully understood. However, it is believed that this compound inhibits the activity of enzymes by binding to their active sites. This compound has also been shown to have membrane-disrupting properties, which may be responsible for its antibacterial and antifungal activities.
Biochemical and Physiological Effects:
This compound has been shown to have various biochemical and physiological effects. In vitro studies have shown that this compound inhibits the activity of acetylcholinesterase, butyrylcholinesterase, and carbonic anhydrase. This compound has also been shown to have antibacterial and antifungal properties. In vivo studies have shown that this compound has anticonvulsant and analgesic effects.
Advantages and Limitations for Lab Experiments
One of the major advantages of N-(7-Oxaspiro[3.5]nonan-2-ylmethyl)prop-2-enamide is its unique structure, which makes it a potential candidate for drug discovery. This compound has also been shown to have various biological activities, which makes it a versatile compound for scientific research. However, one of the limitations of this compound is its limited solubility in water, which may affect its bioavailability.
Future Directions
There are various future directions for N-(7-Oxaspiro[3.5]nonan-2-ylmethyl)prop-2-enamide research. One of the major directions is the development of this compound-based drugs for the treatment of various diseases such as Alzheimer's disease, glaucoma, and cancer. Another direction is the investigation of the mechanism of action of this compound, which may provide insights into the development of new drugs. Further studies are also needed to investigate the pharmacokinetics and toxicity of this compound.
In conclusion, this compound is a synthetic compound that has gained attention in the scientific community due to its potential applications in various fields. This compound has a unique structure and possesses interesting properties. This compound has shown potential applications in drug discovery, antibacterial and antifungal activities, and various biochemical and physiological effects. This compound has advantages and limitations for lab experiments, and there are various future directions for this compound research.
Synthesis Methods
The synthesis of N-(7-Oxaspiro[3.5]nonan-2-ylmethyl)prop-2-enamide involves the reaction of 2-aminobut-2-enoic acid and 7-oxaspiro[3.5]nonane-2-carboxylic acid. The reaction is carried out in the presence of a coupling agent such as N,N'-dicyclohexylcarbodiimide (DCC) and a catalyst such as 4-dimethylaminopyridine (DMAP). The resulting this compound is obtained in good yield and high purity.
Properties
IUPAC Name |
N-(7-oxaspiro[3.5]nonan-2-ylmethyl)prop-2-enamide |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H19NO2/c1-2-11(14)13-9-10-7-12(8-10)3-5-15-6-4-12/h2,10H,1,3-9H2,(H,13,14) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
DFNWOLZJOXJLTM-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C=CC(=O)NCC1CC2(C1)CCOCC2 |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H19NO2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
209.28 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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